Cas no 1806912-67-3 (Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate
• CAS No: 1806912-67-3
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4876361
• Update Time: 2025-09-23

Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate

• Inchi： 1S/C11H10F2N2O3/c1-3-18-11(16)7-4-6(5-14)10(17-2)15-8(7)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： YELOTUARRQHKMJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C#N)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.8
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate

Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate, with the CAS number 1806912-67-3, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 6, and a methoxy group at position 2. The carboxylate group at position 5 is esterified with an ethyl group, adding to its functional diversity.

The synthesis of Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate involves a series of carefully designed multicomponent reactions and cross-coupling techniques. Recent advancements in catalytic methods have enabled the efficient construction of such complex structures with high yields and excellent stereochemical control. Researchers have explored the use of palladium catalysts in coupling reactions to assemble the pyridine ring with the desired substituents. These methods not only enhance the scalability of the synthesis but also align with the principles of green chemistry, minimizing waste and reducing environmental impact.

The physical properties of this compound, including its melting point, solubility, and stability, have been extensively studied to evaluate its suitability for various applications. Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate exhibits remarkable thermal stability, making it ideal for processes that require high temperatures. Its solubility in common organic solvents facilitates its use in solution-based reactions, further expanding its utility in chemical synthesis.

In terms of applications, this compound has shown promise as a precursor for the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has positioned it as a potential lead compound for herbicides and plant growth regulators. Recent studies have demonstrated its effectiveness in controlling the growth of invasive plant species without causing significant harm to surrounding ecosystems. This property underscores its potential as an eco-friendly alternative to traditional chemical pesticides.

Beyond agriculture, Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate has also been explored in the pharmaceutical industry for its potential as a drug delivery agent. The presence of multiple functional groups allows for further modification to create drug carriers with enhanced targeting capabilities. Researchers have investigated its ability to form stable complexes with various therapeutic agents, enabling controlled release mechanisms that improve drug efficacy and reduce side effects.

The versatility of this compound extends to materials science, where it has been utilized as a building block for constructing advanced materials such as polymers and nanoparticles. Its unique electronic properties make it suitable for applications in optoelectronics and sensors. Recent breakthroughs in nanotechnology have leveraged this compound's structural features to develop highly sensitive sensors capable of detecting trace amounts of environmental pollutants.

In conclusion, Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-5-carboxylate represents a prime example of how modern chemical synthesis can yield compounds with multifaceted applications across diverse industries. Its structural complexity, combined with its favorable physical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow further.